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Compound of Interest

Compound Name:
6-Bromo-4-chloro-2-

methylquinazoline

Cat. No.: B1278183 Get Quote

An In-depth Technical Guide to 6-Bromo-4-
chloro-2-methylquinazoline
This technical guide provides a comprehensive overview of the chemical structure, properties,

synthesis, and potential applications of 6-Bromo-4-chloro-2-methylquinazoline, a

halogenated quinazoline derivative of interest to researchers and professionals in medicinal

chemistry and drug development.

Chemical Structure and IUPAC Name
6-Bromo-4-chloro-2-methylquinazoline is a heterocyclic aromatic compound featuring a

quinazoline core. The quinazoline scaffold is a bicyclic system composed of a benzene ring

fused to a pyrimidine ring. In this specific molecule, the benzene ring is substituted with a

bromine atom at position 6, and the pyrimidine ring is substituted with a chlorine atom at

position 4 and a methyl group at position 2.

IUPAC Name: 6-bromo-4-chloro-2-methylquinazoline[1]

Chemical Structure:

Caption: 2D Chemical Structure of 6-Bromo-4-chloro-2-methylquinazoline.
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Physicochemical Properties
Detailed experimental data for 6-Bromo-4-chloro-2-methylquinazoline is not widely available

in public literature. The following table summarizes key identifiers and computed properties for

this compound.

Property Value Source

Molecular Formula C₉H₆BrClN₂ [1][2]

Molecular Weight 257.51 g/mol [2]

IUPAC Name
6-bromo-4-chloro-2-

methylquinazoline
[1]

Canonical SMILES
CC1=NC2=C(C=C(C=C2)Br)C

(=N1)Cl
[1]

Monoisotopic Mass 255.94029 Da [3]

Predicted XlogP 3.6 [3]

CAS Number 351426-04-5 [2]

Synthesis
A definitive, published experimental protocol for the synthesis of 6-Bromo-4-chloro-2-
methylquinazoline is not readily available. However, a plausible synthetic route can be

inferred from established methods for the preparation of analogous quinazoline derivatives.

The general strategy involves the construction of a 6-bromo-2-methylquinazolin-4(3H)-one

intermediate, followed by chlorination of the 4-oxo group.

Proposed Synthetic Pathway
The synthesis can be envisioned as a two-step process starting from 2-amino-5-bromobenzoic

acid.
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Starting Material Step 1: Cyclization Step 2: Chlorination

2-Amino-5-bromobenzoic acid Acetic Anhydride 6-Bromo-2-methyl-4H-3,1-benzoxazin-4-oneHeat Ammonia 6-Bromo-2-methylquinazolin-4(3H)-oneReaction POCl3 or SOCl2/DMF 6-Bromo-4-chloro-2-methylquinazolineReflux

Input Reaction Product Class Biological Target Cellular Effect

6-Bromo-4-chloro-
2-methylquinazoline

N-Arylation
(e.g., with anilines)

4-Anilinoquinazoline
Derivatives

Receptor Tyrosine Kinases
(e.g., EGFR, VEGFR)

 Inhibition Inhibition of
Downstream Signaling

 Leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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